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Compound of Interest

Compound Name: Chloro(methyl)diphenylsilane

Cat. No.: B085503 Get Quote

An In-Depth Technical Guide to Chloro(methyl)diphenylsilane: Properties, Applications, and

Experimental Protocols

This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of Chloro(methyl)diphenylsilane. Moving beyond basic

data, we delve into the causality behind its reactivity, its strategic applications in synthesis and

materials science, and detailed protocols that ensure reliable and reproducible results.

Compound Profile and Core Properties
Chloro(methyl)diphenylsilane, often abbreviated as DPMSCl or Ph₂MeSiCl, is an

organosilicon compound distinguished by its unique combination of a reactive chloride leaving

group and sterically demanding phenyl substituents. This structure makes it a versatile reagent

for a variety of chemical transformations.

The fundamental properties of Chloro(methyl)diphenylsilane are summarized below. This

data provides the foundational knowledge required for its effective use in a laboratory setting.
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Property Value References

Molecular Formula C₁₃H₁₃ClSi [1][2][3][4]

Molecular Weight 232.78 g/mol [1][3][5][6]

CAS Number 144-79-6 [1][2][3][7]

IUPAC Name chloro-methyl-diphenylsilane [1][4][8][9]

Appearance Colorless to pale yellow liquid [2][3][10][11]

Density 1.107 g/mL at 25 °C [3][5]

Boiling Point 295 °C [3][5][11][12]

Refractive Index n20/D 1.574 [3][5][12]

Solubility

Soluble in most organic

solvents; reacts with protic

solvents

[10][12]

Molecular Structure and Principles of Reactivity
The utility of Chloro(methyl)diphenylsilane stems directly from its molecular architecture. The

central silicon atom is bonded to a methyl group, two phenyl groups, and a chlorine atom.

Reaction Setup Reagent Addition Reaction & Monitoring Workup & Purification

1. Dissolve Benzyl Alcohol
and Imidazole in DMF 2. Cool to 0°C 3. Add Ph₂MeSiCl

(dropwise)
4. Warm to RT
Stir for 2-4h

5. Monitor by TLC
(disappearance of starting material)

6. Quench with H₂O
Extract with Ether

Reaction
Complete 7. Wash with Brine

Dry over Na₂SO₄
8. Concentrate 9. Purify via

Silica Gel Chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

